Cas no 68767-29-3 (Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester
• CAS No: 68767-29-3
• Molecular Formula: C₁₁H₁₃O₂Cl
• Molecular Weight: 212.67272
• CID: 392602
• PubChem ID: 12799528

Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester Properties

Names and Identifiers

• Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester
• ethyl 2-[4-(chloromethyl)phenyl]acetate
• 4-(Chloromethyl)benzeneacetic acid ethyl ester
• SCHEMBL8149524
• Ethyl2-(4-(chloromethyl)phenyl)acetate
• 68767-29-3
• MZQXTMGJTYTKJN-UHFFFAOYSA-N
• Ethyl [4-(chloromethyl)phenyl]acetate
• ethyl p-chloromethylphenylacetate
• DTXSID70510186
• F78965
• Ethyl 2-(4-(chloromethyl)phenyl)acetate

• InChIKey： MZQXTMGJTYTKJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13ClO2/c1-2-14-11(13)7-9-3-5-10(8-12)6-4-9/h3-6H,2,7-8H2,1H3
• SMILES： CCOC(=O)CC1=CC=C(C=C1)CCl

Computed Properties

• Exact Mass: 212.06049
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 212.0604073g/mol
• Heavy Atom Count: 14
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides